Undecasiloxane, tetracosamethyl-

• CAS: 107-53-9
• Molecular Formula: C24H72O10Si11
• Molecular Weight: 829.8 g/mol
• SMILES: C[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)C
• InChI: InChI=1S/C24H72O10Si11/c1-35(2,3)25-37(7,8)27-39(11,12)29-41(15,16)31-43(19,20)33-45(23,24)34-44(21,22)32-42(17,18)30-40(13,14)28-38(9,10)26-36(4,5)6/h1-24H3
• InChIKey: FVJWDHCWIYKORU-UHFFFAOYSA-N

Tetracosamethylundecasiloxane (CAS 107-53-9), also known as Undecasiloxane, tetracosamethyl-, is a well-defined linear dimethylsiloxane oligomer with the molecular formula C₂₄H₇₂O₁₀Si₁₁ and a molecular weight of 829.8 g/mol. As a member of the trimethylsiloxy-terminated polydimethylsiloxane (PDMS) homologous series, it consists of 11 silicon atoms in a chain of alternating Si-O bonds, fully methyl-substituted, making it a discrete, non-polymeric molecular fluid.

Tetracosamethylundecasiloxane (CAS 107-53-9): Procurement & Baseline Properties for a Linear Dimethylsiloxane Oligomer

Tetracosamethylundecasiloxane (CAS 107-53-9), also known as Undecasiloxane, tetracosamethyl-, is a well-defined linear dimethylsiloxane oligomer with the molecular formula C₂₄H₇₂O₁₀Si₁₁ and a molecular weight of 829.8 g/mol . As a member of the trimethylsiloxy-terminated polydimethylsiloxane (PDMS) homologous series, it consists of 11 silicon atoms in a chain of alternating Si-O bonds, fully methyl-substituted, making it a discrete, non-polymeric molecular fluid [1]. Key baseline physical properties include a density (d₄²⁵) of 0.9247 g/cm³, a refractive index (nD²⁰) of 1.3994, and a normal boiling point of 322.8 °C [1][2].

• [1] DrugFuture. Tetracosamethylhendecasiloxane. CAS Registry Number: 107-53-9. Retrieved April 20, 2026. View Source
• [2] CAS Common Chemistry. 1,1,1,3,3,5,5,7,7,9,9,11,11,13,13,15,15,17,17,19,19,21,21,21-Tetracosamethylundecasiloxane. CAS RN: 107-53-9. Retrieved April 20, 2026. View Source

Why Tetracosamethylundecasiloxane (CAS 107-53-9) Cannot Be Directly Substituted by Other Linear Siloxane Oligomers

Linear dimethylsiloxane oligomers form a homologous series where physical properties, particularly volatility and viscosity, are strong functions of the siloxane chain length. Direct substitution of tetracosamethylundecasiloxane (11 Si atoms) with a shorter-chain analog like octamethyltrisiloxane (3 Si atoms) or a longer-chain polydisperse silicone fluid would result in significant, often unacceptable, deviations in process-critical parameters . For applications where a specific boiling point, vapor pressure, or viscosity profile is required—such as in high-temperature heat transfer fluids or as a precisely dosed foam suppressant—the discrete molecular nature and defined chain length of tetracosamethylundecasiloxane are essential for achieving reproducible performance and predictable behavior, as demonstrated by the quantitative property comparisons below [1][2].

• [1] DrugFuture. Tetracosamethylhendecasiloxane. CAS Registry Number: 107-53-9. Retrieved April 20, 2026. View Source
• [2] Thermally initiated cationic polymerization and properties of epoxy siloxane. Korean Journal of Chemical Engineering, 23(4), 593-597 (2006). Retrieved April 20, 2026. View Source

Quantitative Comparative Evidence for Tetracosamethylundecasiloxane (CAS 107-53-9) vs. Shorter-Chain Siloxane Analogs

Chain-Length Dependent Boiling Point: A 222°C Increase Over the 2-Si Analog

Tetracosamethylundecasiloxane (11 Si atoms) exhibits a normal boiling point of 322.8 °C, significantly higher than that of shorter-chain linear dimethylsiloxane analogs. This difference in volatility is directly proportional to the siloxane chain length and is critical for applications requiring low volatility at elevated temperatures [1].

Evidence Dimension	Normal Boiling Point (°C at 760 mmHg)
Target Compound Data	322.8 °C
Comparator Or Baseline	Hexamethyldisiloxane (2 Si): 100.5 °C; Octamethyltrisiloxane (3 Si): 153 °C; Decamethyltetrasiloxane (4 Si): 194 °C; Dodecamethylpentasiloxane (5 Si): 230 °C
Quantified Difference	Target compound boiling point is 222.3 °C higher than hexamethyldisiloxane and 92.8 °C higher than dodecamethylpentasiloxane.
Conditions	Standard atmospheric pressure (760 mmHg). Data compiled from authoritative databases and vendor specifications [1][2].

Why This Matters

This high boiling point directly translates to a lower vapor pressure and reduced evaporative loss, making tetracosamethylundecasiloxane a suitable candidate for high-temperature heat transfer fluids or as a non-volatile component in formulations where loss of lighter siloxanes would compromise performance or safety.

• [1] CAS Common Chemistry. 1,1,1,3,3,5,5,7,7,9,9,11,11,13,13,15,15,17,17,19,19,21,21,21-Tetracosamethylundecasiloxane. CAS RN: 107-53-9. Retrieved April 20, 2026. View Source
• [2] DrugFuture. Decamethyltetrasiloxane. CAS: 141-62-8. Retrieved April 20, 2026. View Source

Vapor Pressure Reduction via Increased Chain Length: At 4.7 mmHg, Boiling Point is 201°C

The reduced volatility of tetracosamethylundecasiloxane is further quantified by its boiling point under reduced pressure. The compound boils at 201°C at 4.7 mmHg, a property that distinguishes it from lower molecular weight, more volatile siloxanes which would be lost under similar conditions [1]. This data point provides a precise, quantitative basis for selecting this compound in processes where volatile organic compound (VOC) emissions or evaporative loss must be strictly controlled.

Evidence Dimension	Boiling Point at Reduced Pressure
Target Compound Data	bp4.7 201°C; bp0.5 152°C
Comparator Or Baseline	Shorter-chain linear siloxanes (e.g., decamethyltetrasiloxane) would exhibit significantly lower boiling points at equivalent reduced pressures, consistent with their higher vapor pressure at a given temperature [2].
Quantified Difference	A direct, comparable data point for a shorter-chain analog at exactly 4.7 mmHg is not available in the source data; however, the class-level relationship between chain length, boiling point, and vapor pressure is well-established for linear siloxanes [2].
Conditions	Measured under vacuum conditions (4.7 mmHg and 0.5 mmHg) [1].

Why This Matters

The quantified boiling point at reduced pressure (201°C at 4.7 mmHg) serves as a precise technical specification for engineers and formulators. It allows for the prediction of the compound's behavior in vacuum distillation, coating, or degassing processes, ensuring it remains in the liquid phase when lighter, less costly siloxane alternatives would volatilize and be lost.

• [1] DrugFuture. Tetracosamethylhendecasiloxane. CAS Registry Number: 107-53-9. Retrieved April 20, 2026. View Source
• [2] Fluid Phase Equilibria. Corresponding States Relations of Dimethylsiloxanes - Comparison of Short and Long-Chain Linear-Dimethylsiloxane and Cyclic-Dimethylsiloxane. Vol. 128, No. 1-2, 115-130, 1997. Retrieved April 20, 2026. View Source

Density and Refractive Index Differentiation from Shorter-Chain Analogs

The physical constants of density and refractive index provide a reliable, quantitative fingerprint for confirming the identity and purity of tetracosamethylundecasiloxane. With a density of 0.9247 g/cm³ and a refractive index of 1.3994, it is clearly distinguishable from its lower molecular weight homologs [1]. These values can serve as critical acceptance criteria during raw material qualification and for verifying lot-to-lot consistency.

Evidence Dimension	Density (g/cm³ at 20-25°C) and Refractive Index (nD²⁰)
Target Compound Data	Density: 0.9247 g/cm³ (d₄²⁵); Refractive Index: 1.3994 (nD²⁰)
Comparator Or Baseline	Hexamethyldisiloxane: 0.76 g/cm³, nD20 1.38; Octamethyltrisiloxane: 0.82 g/cm³, nD20 1.384; Decamethyltetrasiloxane: 0.854 g/cm³, nD20 1.3895; Dodecamethylpentasiloxane: 0.875 g/cm³, nD20 1.39 [2].
Quantified Difference	Target density is 21.7% higher than hexamethyldisiloxane and 5.7% higher than dodecamethylpentasiloxane. Refractive index is ~0.02 units higher than the 2-4 Si analogs.
Conditions	Measurements taken at or near 20-25°C. Data compiled from authoritative databases and vendor specifications [1][2].

Why This Matters

These precise, chain-length-dependent properties are essential for analytical quality control (e.g., using refractometry or densitometry) to prevent costly errors caused by the inadvertent use of a wrong siloxane grade. They also impact formulation design, as density influences buoyancy and refractive index affects optical clarity in end-use applications.

• [1] DrugFuture. Tetracosamethylhendecasiloxane. CAS Registry Number: 107-53-9. Retrieved April 20, 2026. View Source
• [2] DrugFuture. Decamethyltetrasiloxane. CAS: 141-62-8. Retrieved April 20, 2026. View Source

Defined Application Scenarios for Tetracosamethylundecasiloxane (CAS 107-53-9) Based on Quantitative Differentiation

High-Temperature Heat Transfer Fluids and Dielectric Coolants

The high normal boiling point of 322.8 °C and low volatility at reduced pressures (bp4.7 201°C) make tetracosamethylundecasiloxane a candidate for use as a base fluid in high-temperature heat transfer or dielectric cooling systems. In these applications, the low evaporative loss compared to shorter-chain siloxanes is critical for maintaining system performance and safety over extended operational lifetimes [1][2].

Silicone Oil Formulations Requiring Extreme Temperature Stability

The compound's documented use as a basis for silicone oils or fluids designed to withstand extremes of temperature is directly supported by its physical property data [1]. Its discrete molecular nature and higher boiling point allow formulators to create lubricants and working fluids with a predictable and stable viscosity profile over a wider temperature range compared to blends containing more volatile, lower molecular weight siloxanes [2].

Foam Suppressant in Petroleum Lubricating Oils

Tetracosamethylundecasiloxane is specifically cited for use as a foam suppressant in petroleum lubricating oils [1]. This application leverages its moderate chain length and molecular weight, which provide an optimal balance of surface activity and low volatility. Shorter-chain analogs would be too volatile and be lost from the lubricant, while much longer-chain, polymeric PDMS fluids may be too viscous or have different spreading characteristics, making the defined oligomer a precisely tuned performance additive [1][2].

Analytical Standards and Reference Materials

As a discrete, well-characterized chemical compound with defined physical constants (density 0.9247 g/cm³, refractive index 1.3994), tetracosamethylundecasiloxane is suitable for use as a calibration standard or reference material in analytical chemistry [1][2]. Its high purity and specific properties make it valuable for calibrating instruments like refractometers, densitometers, or gas chromatographs, where a precise, non-polymeric siloxane standard is required.

• [1] DrugFuture. Tetracosamethylhendecasiloxane. CAS Registry Number: 107-53-9. Retrieved April 20, 2026. View Source
• [2] Thermally initiated cationic polymerization and properties of epoxy siloxane. Korean Journal of Chemical Engineering, 23(4), 593-597 (2006). Retrieved April 20, 2026. View Source